Cas no 1361829-37-9 (Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1361829-37-9
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932477
• Update Time: 2025-06-13

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)7-5(4-17)3-6(9(12)13)18-8(7)11(14,15)16/h3,9H,2,4,17H2,1H3
• InChI Key： JLHYMWGICSMHNW-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(CN)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1361829-37-9): A Comprehensive Overview

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1361829-37-9) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has garnered attention for its potential in drug development and various other scientific research areas.

The molecular structure of Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate includes a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, and a trifluoromethyl group. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The presence of fluorine atoms in Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate can significantly influence its metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are crucial for optimizing drug candidates for clinical trials.

In the context of medicinal chemistry, Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate has been explored as a scaffold for the development of novel therapeutic agents. Its ability to modulate specific biological pathways makes it a promising candidate for treating various diseases, including cancer, neurological disorders, and infectious diseases.

One notable application of this compound is in the field of oncology. Research has shown that derivatives of Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate can exhibit potent antitumor activity by targeting key signaling pathways involved in cancer cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of this compound effectively inhibited the growth of human breast cancer cells by disrupting the PI3K/AKT signaling pathway.

Beyond oncology, Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate has also shown promise in neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate specific neurotransmitter systems makes it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that this compound can improve cognitive function and reduce neuroinflammation in animal models of these diseases.

In addition to its therapeutic applications, Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate is also used as a building block in synthetic chemistry. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of complex organic molecules. Researchers have utilized this compound to develop new catalysts, ligands, and materials with unique properties.

The synthesis of Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate involves several steps, including the formation of the pyridine ring, introduction of the fluorinated substituents, and functionalization with the aminomethyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of an appropriate pyridine derivative with difluoroacetic acid followed by alkylation with an aminoalkylating agent.

The physical and chemical properties of Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate are well-documented. It is typically obtained as a solid or liquid depending on its purity and form. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been studied extensively to ensure its suitability for long-term storage and use in laboratory settings.

Safety considerations are paramount when handling Ethyl 4-(aminomethyl)-6-(difluoromethy l-2-trif luoro methyl )pyri dine -3-carb oxy late . While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound. Additionally, it should be stored in a well-ventilated area away from incompatible substances.

In conclusion, Ethyl 4-(amin ometh yl )-6 -(d ifl uoro meth yl )-2 -(tri fluoro meth yl )pyri dine -3-carb oxy late (CAS No. 1361829-37-9) is a multifaceted compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features and biological activity make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in various scientific fields.